Cas no 1332608-63-5 (6-Bromo-4,8-dichloro-5-methoxyquinoline)

• Product Name: 6-Bromo-4,8-dichloro-5-methoxyquinoline
• CAS No: 1332608-63-5
• MF: C₁₀H₆BrCl₂NO
• MW: 306.970739841461
• CID: 2093612
• PubChem ID: 86346275
• Update Time: 2025-05-23

6-Bromo-4,8-dichloro-5-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,8-dichloro-5-methoxyquinoline
• 1332608-63-5
• SB72866

• Inchi： 1S/C10H6BrCl2NO/c1-15-10-5(11)4-7(13)9-8(10)6(12)2-3-14-9/h2-4H,1H3
• InChI Key： NRVIAVCXHKFGBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=C(C=CN=2)Cl)C=1OC)Cl

Computed Properties

• Exact Mass: 304.90098Da
• Monoisotopic Mass: 304.90098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-Bromo-4,8-dichloro-5-methoxyquinoline

6-Bromo-4,8-Dichloro-5-Methoxyquinoline: A Comprehensive Overview

6-Bromo-4,8-Dichloro-5-Methoxyquinoline (CAS No. 1332608-63-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The quinoline core of this molecule serves as a platform for various functional groups, which can be manipulated to achieve desired pharmacological properties.

The molecular structure of 6-Bromo-4,8-Dichloro-5-Methoxyquinoline is characterized by the presence of a bromine atom at position 6, chlorine atoms at positions 4 and 8, and a methoxy group at position 5. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its bioavailability and therapeutic efficacy. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel anti-cancer agents due to its unique ability to target specific cellular pathways involved in tumor progression.

One of the most promising applications of 6-Bromo-4,8-Dichloro-5-Methoxyquinoline lies in its anti-tumor activity. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves inhibition of key enzymes such as topoisomerase II and cyclin-dependent kinases, which are critical for cell proliferation and survival. These findings have been corroborated by preclinical studies published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry*, underscoring the compound's potential as a next-generation anti-cancer therapeutic.

In addition to its pharmacological applications, 6-Bromo-4,8-Dichloro-5-Methoxyquinoline has also been explored for its role in agrochemicals. Its ability to inhibit plant pathogenic fungi has made it a candidate for developing eco-friendly pesticides. Recent advancements in green chemistry have further enhanced the synthesis methods for this compound, making it more sustainable and cost-effective for large-scale production.

The synthesis of 6-Bromo-4,8-Dichloro-5-Methoxyquinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives followed by successive substitution reactions to introduce the bromine, chlorine, and methoxy groups. State-of-the-art techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the final product. These methods not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

From a structural standpoint, the quinoline framework provides excellent rigidity and planarity to the molecule, which are essential for interactions with biological targets. The presence of electron-withdrawing groups like bromine and chlorine enhances the molecule's ability to participate in π–π stacking interactions, further improving its binding affinity to protein targets. The methoxy group at position 5 introduces additional electronic diversity, enabling fine-tuning of pharmacokinetic properties such as absorption and distribution.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on 6-Bromo-4,8-Dichloro-5-Methoxyquinoline, providing insights into its binding modes with various drug targets. These studies have revealed that the compound exhibits strong binding affinities towards several oncogenic proteins, making it a promising candidate for targeted therapy. Furthermore, machine learning algorithms have been employed to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound, which are critical for its translation into clinical practice.

Despite its immense potential, 6-Bromo-4,8-Dichloro-5-Methoxyquinoline faces challenges related to scalability and regulatory approval. Ongoing efforts are focused on improving its solubility and stability under physiological conditions to enhance its bioavailability. Collaborative research between academia and industry is expected to address these challenges and pave the way for clinical trials in the near future.

In conclusion,6-Bromo-4,8-Dichloro-5-Methoxyquinoline represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure and promising biological profile make it an invaluable tool in drug discovery and development. As research continues to unfold new insights into its mechanisms and applications,CAS No 1332608-63-5 stands at the forefront of innovation in modern chemistry.